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Compound of Interest

Compound Name: 3-(4-Chlorophenoxy)propanenitrile
CAS No.: 46125-42-2
Cat. No.: B1360037
Get Quote
. J

Executive Summary & Chemical Identity

3-(4-Chlorophenoxy)propanenitrile is a functionalized aromatic ether used primarily as a
building block in the synthesis of pharmaceuticals (e.g., as a bioisostere for carbonyls) and
high-performance resins. Its low melting point (46—-49 °C) presents unique handling challenges,
as it can transition between solid and liquid states under standard laboratory fluctuations or
mild heating.
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Property Specification

Chemical Name 3-(4-Chlorophenoxy)propanenitrile
CAS Number 46125-42-2

Molecular Formula CsoHsCINO

Molecular Weight 181.62 g/mol

Physical State Crystalline solid (Off-white)
Melting Point 46-49 °C (115-120 °F)

Soluble in organic solvents (DMSO, DMF,

Solubility .
Chloroform); low water solubility.[1]

Hazard Identification & Toxicology

While specific toxicological data (LD50) for this exact CAS is limited, Structure-Activity
Relationship (SAR) analysis with analogous aryl-ether nitriles mandates a conservative safety
approach.

GHS Classification (Derived)

» Skin Corrosion/Irritation: Category 2 (H315)[2]
» Serious Eye Damage/Irritation: Category 2A (H319)
o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation - H335)

o Acute Toxicity (Oral/Inhalation): Treat as Category 4 (Harmful) due to the nitrile moiety.

Mechanistic Toxicity Risks

o Metabolic Cyanide Release: Aliphatic nitriles (R-CH2-CN) can undergo oxidative dealkylation
by Cytochrome P450 enzymes (specifically CYP2EL), potentially releasing cyanide ions
(CN™). While the ether linkage adds stability, the risk of delayed cyanide toxicity exists upon
ingestion or high-dose inhalation.
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» Chlorinated Aromaticity: The p-chloro substituent increases lipophilicity (logP), facilitating
dermal absorption and potential bioaccumulation compared to non-halogenated analogs.

Risk Assessment & Control Measures
Engineering Controls

» Primary Containment: All weighing and transfer operations must occur inside a certified
Chemical Fume Hood operating at a face velocity of 80—100 fpm.

 Static Control: As a dry organic powder, electrostatic discharge is a risk. Use anti-static
weighing boats and ground all metal spatulas.

Personal Protective Equipment (PPE) Matrix

PPE Type Specification Rationale

Nitrile rubber provides
excellent resistance to nitrile
] Double Nitrile Gloves (min 0.11  permeation. Double gloving
Hand Protection ) ] )
mm thickness) allows immediate removal of
the outer layer upon

contamination.

Safety glasses are insufficient
) ) due to the risk of fine dust
Eye Protection Chemical Splash Goggles ] ]
generation or splashes if the

material melts.

Standard protection. Tyvek
Body Protection Lab Coat (Cotton/Poly blend) sleeves recommended for

scale-up (>10g) operations.

Only required if engineering
) ) ) controls fail or during spill
Respiratory N95 or P100 (if outside hood) ] )
cleanup outside a ventilated

area.

Handling & Experimental Protocols
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Stability & Storage

o Temperature: Store at 2—8 °C (Refrigerated). The low melting point means room temperature
storage can lead to fusing/caking of the solid, complicating weighing.

o Incompatibilities: Segregate from Strong Oxidizers (peroxides, permanganates) and Strong
Acids/Bases (risk of hydrolysis to 3-(4-chlorophenoxy)propanoic acid or amide).

Safe Weighing Workflow (Diagram 1)

This workflow minimizes exposure during the critical transition from storage to reaction vessel.
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Figure 1: Decision matrix for handling low-melting solids to prevent contamination and dosing
errors.

Solubilization Protocol

¢ Solvent Selection: DMSO or DMF are preferred for nucleophilic substitution reactions.
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e Procedure: Add solvent to the solid. Do not add solid to a vortexing solvent to prevent dust
aerosolization.

 Validation: Visually inspect for "oil out" (separation of liquid phases) if using mixed solvent
systems, as the compound may remain as a supercooled liquid oil at the bottom of the flask.

Emergency Response
First Aid Measures

» Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents
(ethanol/acetone) to clean skin, as this enhances absorption of the nitrile.

o Eye Contact: Flush with water for 15 minutes.[2][3] Seek medical attention if irritation

persists.

e Ingestion: Do NOT induce vomiting. If conscious, rinse mouth.[2][4] Transport to a medical

facility immediately.

o Note: While cyanide release is slower than simple cyanide salts, medical personnel should
be informed of the "Nitrile” functionality.

Spill Cleanup (Solid vs. Melt)

_ ».| Wet Wipe/Scoop
Solid/Powder "|  (Avoid Dust)

/'
. . Bag as HazMat
Spill Detected Identify State . (Tag: Toxic/Irritant)

Melted Liquid »| Absorb with Vermiculite
(>45°C) (Do not wipe directly)

Click to download full resolution via product page

Figure 2: Differential response protocol based on the physical state of the spill.

Disposal & Environmental Stewardship
Waste Categorization
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This compound is a Halogenated Organic. It must never be mixed with:
» Acid Waste: Risk of hydrolysis and heat generation.
o Oxidizing Waste: Risk of violent reaction.

o Aqueous Waste: Low solubility leads to precipitation and drain clogging/contamination.

Disposal Workflow

o Collection: Collect in a dedicated "Halogenated Solvent/Organic" waste container (HDPE or
Glass).

o Labeling: Clearly label as "Contains 3-(4-Chlorophenoxy)propanenitrile - Toxic/Irritant.”

e Destruction: The preferred method is High-Temperature Incineration equipped with a
scrubber to capture Hydrogen Chloride (HCI) and Nitrogen Oxides (NOX).

References

o National Institutes of Health (NIH) - PubChem. (n.d.). Propionitrile Compound Summary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Disposal of 3-(4-
Chlorophenoxy)propanenitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360037/docs#technical-guide-safety-handling-and-
disposal-of-3-4-chlorophenoxy-propanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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